![molecular formula C23H25NO B6337566 4-(4-Heptylbenzoyl)quinoline; 97% CAS No. 1187169-13-6](/img/structure/B6337566.png)
4-(4-Heptylbenzoyl)quinoline; 97%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of 4-(4-Heptylbenzoyl)quinoline consists of a quinoline core with a heptylbenzoyl group attached at the 4-position . The InChI code for this compound is 1S/C23H25NO/c1-2-3-4-5-6-9-18-12-14-19 (15-13-18)23 (25)22-17-24-16-20-10-7-8-11-21 (20)22/h7-8,10-17H,2-6,9H2,1H3 .Physical And Chemical Properties Analysis
The physical and chemical properties of 4-(4-Heptylbenzoyl)quinoline, such as its melting point, boiling point, and density, were not found in the search results . For more detailed information, it would be necessary to refer to specific product documentation or conduct experimental measurements.Scientific Research Applications
Anticancer Properties
Quinoline derivatives, including 3-(4-Heptylbenzoyl)quinoline, exhibit promising anticancer activity. Researchers have investigated their effects on various cancer cell lines, highlighting their potential as chemotherapeutic agents. These compounds interfere with cancer cell growth, induce apoptosis, and inhibit tumor progression .
Antioxidant Activity
The quinoline scaffold possesses inherent antioxidant properties. It scavenges free radicals, reducing oxidative stress and protecting cells from damage. 3-(4-Heptylbenzoyl)quinoline may contribute to antioxidant defense mechanisms, making it relevant for health and disease prevention .
Anti-Inflammatory Effects
Inflammation underlies many diseases, and quinoline derivatives have demonstrated anti-inflammatory effects. By modulating inflammatory pathways, these compounds could potentially alleviate conditions such as arthritis, inflammatory bowel disease, and neuroinflammation .
Antimalarial Potential
Quinolines have a rich history in antimalarial drug development. Compounds like 3-(4-Heptylbenzoyl)quinoline may inhibit the growth of Plasmodium parasites responsible for malaria. Researchers continue to explore their efficacy and safety .
Anti-SARS-CoV-2 Activity
Given the global impact of COVID-19, investigating antiviral agents is crucial. Some quinoline derivatives, including 3-(4-Heptylbenzoyl)quinoline, have shown potential as inhibitors of SARS-CoV-2, the virus responsible for COVID-19 .
Antituberculosis Properties
Tuberculosis remains a major health concern. Quinoline-based compounds exhibit antitubercular activity, and 3-(4-Heptylbenzoyl)quinoline could contribute to novel drug development against Mycobacterium tuberculosis .
These diverse applications highlight the versatility of quinoline derivatives, positioning them as valuable scaffolds for drug discovery and therapeutic interventions. Researchers continue to explore their potential in various fields, emphasizing the importance of understanding their mechanisms and optimizing their properties . If you’d like further details or additional applications, feel free to ask!
Mechanism of Action
Target of Action
Quinolines and quinolones, the broader class of compounds to which it belongs, are known to have numerous biological activities such as antimicrobial, insecticidal, anti-inflammatory, antiplatelet, and antitumor . They have been used as a scaffold for drug development for more than two centuries .
Mode of Action
Quinolines and quinolones generally work by forming a ternary complex with a dna molecule and gyrase and topoisomerase iv enzymes, thus blocking bacterial dna supercoiling . This inhibits bacterial DNA synthesis, leading to the death of the bacteria .
Biochemical Pathways
Quinolines and quinolones are known to affect various biochemical pathways due to their broad spectrum of bioactivities .
Result of Action
The broader class of quinolines and quinolones to which it belongs are known to have antimicrobial, insecticidal, anti-inflammatory, antiplatelet, and antitumor effects .
properties
IUPAC Name |
(4-heptylphenyl)-quinolin-3-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25NO/c1-2-3-4-5-6-9-18-12-14-19(15-13-18)23(25)21-16-20-10-7-8-11-22(20)24-17-21/h7-8,10-17H,2-6,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSRUPHHGPYDOED-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCC1=CC=C(C=C1)C(=O)C2=CC3=CC=CC=C3N=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Heptylbenzoyl)quinoline |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.